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Compound of Interest

Compound Name: Dimagnesium germanide

CAS No.: 1310-52-7

Cat. No.: B576403

Get Quote

Executive Summary
Dimagnesium germanide (

) is an intermetallic compound belonging to the alkaline earth silicide/germanide family. It is a
narrow-bandgap semiconductor (

eV) with significant potential in thermoelectric applications, particularly when alloyed with

or

.

At ambient conditions,

crystallizes in the antifluorite structure (Face-Centered Cubic). This structure is characterized
by a specific arrangement where the electronegative germanium atoms form a face-centered
cubic (FCC) lattice, while the electropositive magnesium atoms occupy all available tetrahedral
interstitial sites. Understanding this crystallographic arrangement is critical for manipulating its
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electronic transport properties (carrier mobility and effective mass) for energy harvesting
devices.

Crystallographic Profile
The definitive structural parameters for

at Standard Temperature and Pressure (STP) are detailed below.

Space Group and Symmetry
Crystal System: Cubic[1][2][3]

Space Group:

[3][4][5][6]

Space Group Number: 225

Pearson Symbol: cF12

Strukturbericht Designation: C1 (Antifluorite)

Lattice Parameters
Experimental diffraction data places the lattice constant of stoichiometric

in the following range:
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Parameter
Value
(Experimental)

Value (DFT
Calculated)

Unit

6.378 – 6.393 6.392 Å

90 90
Degrees (

)

Volume (

)
~260.5 ~261.1 Å

Formula Units (

)
4 4 -

Note: The lattice parameter of

is intermediate between

(

Å) and

(

Å), allowing for the formation of complete solid solutions (

) governed by Vegard's Law.

Atomic Positions (Wyckoff Sites)
In the antifluorite structure, the positions of the cation and anion are inverted relative to the

fluorite (

) structure.[7]
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Element
Oxidation
State

Wyckoff
Position

Symmetry
Coordinate
s

Coordinatio
n
Environmen
t

Germanium

(Ge)
-4 4a

FCC Lattice

points.[5]

Coordinated

by 8 Mg

atoms

(Cubic).[3][6]

Magnesium

(Mg)
+2 8c

Tetrahedral

Holes.

Coordinated

by 4 Ge

atoms

(Tetrahedral).

Structural Mechanics & Bonding
The Antifluorite Logic
The stability of the

structure arises from the filling of interstitial voids within the anionic sub-lattice.

Anionic Framework: The larger Ge atoms form a Face-Centered Cubic (FCC) close-packed

array.

Cationic Filling: The smaller Mg atoms occupy 100% of the tetrahedral voids within this FCC

array.

Octahedral Voids: The octahedral voids (located at the body center and edge centers of the

cell) remain empty. This openness contributes to the material's relatively low lattice thermal

conductivity compared to purely covalent semiconductors like Silicon.

Visualization of Structural Hierarchy
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The following diagram illustrates the logical composition of the unit cell:

Unit Cell Components

Germanium (Ge) Sub-lattice
(Face Centered Cubic)

Interstitial Voids

Creates

Mg2Ge Crystal
(Antifluorite Structure)

Tetrahedral Voids (8 per cell)Octahedral Voids (4 per cell)

Forms Mg2GeRemains Empty

Magnesium (Mg) Atoms

Fills 100%

Click to download full resolution via product page

Figure 1: Structural hierarchy of the Antifluorite

crystal, highlighting the occupation of tetrahedral voids by Magnesium.

Phase Stability and Polymorphism
While the antifluorite structure is the stable phase at ambient conditions,

undergoes structural phase transitions under extreme pressure. This is critical for researchers
studying planetary interiors or stress-induced variations in thin films.

Ambient Phase (

GPa): Antifluorite (
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).[3][4][6]

High Pressure Phase I (~10 GPa): Orthorhombic Anti-Cotunnite (

).

High Pressure Phase II (> 20 GPa): Hexagonal (

).

Note: Some databases (e.g., Materials Project) may list the hexagonal

structure as a ground state due to specific calculation parameters, but experimental
evidence overwhelmingly supports cubic

as the standard semiconducting phase.

Synthesis & Preparation Protocols
High-quality single crystals or polycrystalline ingots of

are typically synthesized using the Vertical Bridgman method or Solid State Reaction.

Synthesis Challenges
Magnesium Volatility: Mg has a high vapor pressure. Synthesis must occur in a sealed

environment (tantalum or graphite crucibles) to prevent non-stoichiometry (

deficiency).

Oxidation: Both Mg and Ge are susceptible to oxidation; high-vacuum or inert gas (Argon)

environments are mandatory.

Vertical Bridgman Protocol
This method is preferred for growing large single crystals for transport property measurements.

Stoichiometric Weighing: Mix elemental Mg (

) and Ge (

) in a molar ratio of
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.

Insight: The slight excess of Mg (

) compensates for evaporative losses during heating.

Encapsulation: Load the mixture into a conical graphite crucible. Seal the crucible inside a

quartz ampoule under vacuum (

Torr).

Melting: Heat the ampoule in a vertical furnace to

C (Melting point of

is

C). Hold for 10 hours to ensure homogenization.

Crystal Growth: Lower the ampoule through a temperature gradient (e.g.,

C/mm) at a rate of

mm/hour.

Annealing: Once crystallized, anneal at

C for 48 hours to relieve thermal stress and homogenize the carrier concentration.

Stoichiometric Mixing
(Mg:Ge = 2.02:1)

Vacuum Encapsulation
(Graphite/Quartz)

Homogenization
(1150°C, 10h)

Bridgman Growth
(Rate: 1-2 mm/h)

Annealing
(700°C, 48h)

Click to download full resolution via product page

Figure 2: Vertical Bridgman synthesis workflow for high-quality

crystals.

References

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b576403/docs?utm_src=pdf-body-img#comprehensive-guide-to-the-crystal-structure-and-crystallography-of-dimagnesium-germanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576403?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Jain, A., et al. (2013). Commentary: The Materials Project: A materials genome approach to

accelerating materials innovation. APL Materials. [Link]

Dutta, R., et al. (2019). Ultra-high pressure disordered eight-coordinated phase of

Mg2GeO4. arXiv. [Link]

Kozlov, A., et al. (2011). Phase stability of ternary antifluorite type compounds in the quasi-

binary systems Mg2X–Mg2Y. Journal of Alloys and Compounds. [Link]

Bala, H., et al. (2018). Ab-Initio Study of Electronic and Optical Properties of the Mg2X (X=

Si, Ge, Sn). IOSR Journal of Applied Physics. [Link]

Morris, R.G., et al. (1958). Semiconducting Properties of Mg2Ge Single Crystals. Physical

Review. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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